Cas no 354547-55-0 (4-{5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid)
354547-55-0 structure
Product Name:4-{5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid
CAS No:354547-55-0
MF:C11H14N2O5S
MW:286.304261684418
MDL:MFCD01349604
CID:3102154
PubChem ID:4179321
Update Time:2025-04-21
4-{5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]carbamoyl}propanoic acid
- 4-{5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid
- 4-([5-(ETHOXYCARBONYL)-4-METHYL-1,3-THIAZOL-2-YL]AMINO)-4-OXOBUTANOIC ACI+
- CHEMBL1332622
- Oprea1_447990
- MFCD01349604
- 4-[(5-ethoxycarbonyl-4-methyl-1,3-thiazol-2-yl)amino]-4-oxobutanoic acid
- EU-0049954
- CS-0299207
- AKOS001690579
- 354547-55-0
- 4-((5-(Ethoxycarbonyl)-4-methylthiazol-2-yl)amino)-4-oxobutanoic acid
- MLS000705136
- EN300-236075
- AK-968/37172099
- 5-thiazolecarboxylic acid, 2-[(3-carboxy-1-oxopropyl)amino]-4-methyl-, 5-ethyl ester
- ALBB-036216
- HMS2628A06
- 4-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic acid
- STK417943
- SR-01000113538-1
- F0921-4549
- SMR000231239
- SR-01000113538
-
- MDL： MFCD01349604
- Inchi： 1S/C11H14N2O5S/c1-3-18-10(17)9-6(2)12-11(19-9)13-7(14)4-5-8(15)16/h3-5H2,1-2H3,(H,15,16)(H,12,13,14)
- InChI Key： COZLHANEMIXTCV-UHFFFAOYSA-N
- SMILES： S1C(=NC(C)=C1C(=O)OCC)NC(CCC(=O)O)=O
Computed Properties
- Exact Mass: 286.06234272Da
- Monoisotopic Mass: 286.06234272Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 363
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 134Ų
4-{5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E248806-100mg |
4-{[5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic Acid |
354547-55-0 | 100mg |
$ 70.00 | 2022-06-05 | ||
| TRC | E248806-500mg |
4-{[5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic Acid |
354547-55-0 | 500mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E248806-1g |
4-{[5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]amino}-4-oxobutanoic Acid |
354547-55-0 | 1g |
$ 365.00 | 2022-06-05 | ||
| OTAVAchemicals | 1332490-100MG |
3-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]carbamoyl}propanoic acid |
354547-55-0 | 95% | 100MG |
$100 | 2023-07-07 | |
| OTAVAchemicals | 1332490-250MG |
3-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]carbamoyl}propanoic acid |
354547-55-0 | 95% | 250MG |
$125 | 2023-07-07 | |
| OTAVAchemicals | 1332490-500MG |
3-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]carbamoyl}propanoic acid |
354547-55-0 | 95% | 500MG |
$150 | 2023-07-07 | |
| OTAVAchemicals | 1332490-1G |
3-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]carbamoyl}propanoic acid |
354547-55-0 | 95% | 1G |
$175 | 2023-07-07 | |
| Enamine | EN300-236075-0.05g |
3-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]carbamoyl}propanoic acid |
354547-55-0 | 95% | 0.05g |
$612.0 | 2024-06-19 | |
| Enamine | EN300-236075-0.1g |
3-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]carbamoyl}propanoic acid |
354547-55-0 | 95% | 0.1g |
$640.0 | 2024-06-19 | |
| Enamine | EN300-236075-0.25g |
3-{[5-(ethoxycarbonyl)-4-methyl-1,3-thiazol-2-yl]carbamoyl}propanoic acid |
354547-55-0 | 95% | 0.25g |
$670.0 | 2024-06-19 |
4-{5-(Ethoxycarbonyl)-4-methyl-1,3-thiazol-2-ylamino}-4-oxobutanoic acid Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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